Cas no 18411-75-1 (Hautriwaic acid)

• Product Name: Hautriwaic acid
• CAS No: 18411-75-1
• Molecular Formula: C₉H₁₄O₂
• Molecular Weight: 154.206263065338
• CID: 837489
• PubChem ID: 12310372

Hautriwaic acid Properties

Names and Identifiers

• Hautriwaic acid
• (-)-Hautriwaic acid
• 5,9-Di-epi-vishautriwaic acid
• (4aR)-5β-[2-(3-Furyl)ethyl]-3,4,4aβ,5,6,7,8,8a-octahydro-8aα-hydroxymethyl-5,6α-dimethyl-1-naphthalenecarboxylic acid
• (4aR)-5β-[2-(3-Furyl)ethyl]-5,6α-dimethyl-8aα-(hydroxymethyl)-3,4,4aβ,5,6,7,8,8a-octahydronaphthalene-1-carboxylic acid
• (4aR,5S,6R,8aS)-5-[2-(furan-3-yl)ethyl]-8a-(hydroxymethyl)-5,6-dimethyl-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid
• AKOS040761817
• FS-9347
• (4aR)-5beta-[2-(3-Furyl)ethyl]-5,6alpha-dimethyl-8aalpha-(hydroxymethyl)-3,4,4abeta,5,6,7,8,8a-octahydronaphthalene-1-carboxylic acid
• 18411-75-1
• DTXSID20904213

• InChIKey： PHKSUFCCGLWIMC-SIKIZQCASA-N
• Inchi： InChI=1S/C20H28O4/c1-14-6-10-20(13-21)16(18(22)23)4-3-5-17(20)19(14,2)9-7-15-8-11-24-12-15/h4,8,11-12,14,17,21H,3,5-7,9-10,13H2,1-2H3,(H,22,23)/t14-,17-,19+,20-/m1/s1
• SMILES： C[C@@H]1CC[C@@]2([C@@H]([C@@]1(C)CCc3ccoc3)CCC=C2C(=O)O)CO

Computed Properties

• Exact Mass: 332.19875937g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 332.19875937g/mol
• Heavy Atom Count: 24
• Complexity: 514
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Boiling Point: 475.7±20.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 241.5±21.8 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids